Cas no 27173-16-6 (1,4-Benzenediamine,N1-(2-methylphenyl)-N4-phenyl-)

• Product Name: 1,4-Benzenediamine,N1-(2-methylphenyl)-N4-phenyl-
• CAS No: 27173-16-6
• MF: C₁₉H₁₈N₂
• MW: 274.359624385834
• CID: 255522
• PubChem ID: 3015360
• Update Time: 2025-04-19

1,4-Benzenediamine,N1-(2-methylphenyl)-N4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine,N1-(2-methylphenyl)-N4-phenyl-
• 1,4-Benzenediamine, N-(2-methylphenyl)-N'-phenyl-
• 1,4-benzenediamine, N~1~-(2-methylphenyl)-N~4~-phenyl-
• N-(2-Methylphenyl)-N'-phenyl-1,4-benzenediamine
• N-(2-Methylphenyl)-N'-phenylbenzene-1,4-diamine
• 4-N-(2-methylphenyl)-1-N-phenylbenzene-1,4-diamine
• N1-(2-Methylphenyl)-N4-phenyl-1,4-benzenediamine
• N1-Phenyl-N4-(o-tolyl)benzene-1,4-diamine
• DTXSID20181643
• 1,4-Benzenediamine, N1-(2-methylphenyl)-N4-phenyl-
• N-Phenyl-N'-(2-methylphenyl)-p-phenylenediamine
• 27173-16-6
• N-o-tolyl-N'-phenyl-p-phenylenediamine
• N-PHENYL-N'-O-TOLYL-P-PHENYLENEDIAMINE
• 8H5VCG2U3G
• NS00113662
• 4-N-(2-methylphenyl)-1-N-phenylbenzene-1, 4-diamine
• SCHEMBL5697158

• Inchi： 1S/C19H18N2/c1-15-7-5-6-10-19(15)21-18-13-11-17(12-14-18)20-16-8-3-2-4-9-16/h2-14,20-21H,1H3
• InChI Key： QFTSXPJTPSOVJG-UHFFFAOYSA-N
• SMILES： N(C1C=CC(=CC=1)NC1C=CC=CC=1)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 274.14714
• Monoisotopic Mass: 274.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• Density: 1.153
• Boiling Point: 460°C at 760 mmHg
• Flash Point: 293.5°C
• Refractive Index: 1.679
• PSA: 24.06